Cas no 1414870-62-4 (5-Cyclopropyl-3-ethoxypyridine)

• Product Name: 5-Cyclopropyl-3-ethoxypyridine
• CAS No: 1414870-62-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD22628254
• CID: 4764073
• Update Time: 2026-02-26

5-Cyclopropyl-3-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-3-ethoxypyridine
• 3-Cyclopropyl-5-ethoxypyridine
• Z1559

• MDL： MFCD22628254
• Inchi： 1S/C10H13NO/c1-2-12-10-5-9(6-11-7-10)8-3-4-8/h5-8H,2-4H2,1H3
• InChI Key： VTYQRQDPEUQVPG-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN=CC(=C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Cyclopropyl-3-ethoxypyridine

5-Cyclopropyl-3-ethoxypyridine (CAS No. 1414870-62-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-Cyclopropyl-3-ethoxypyridine (CAS No. 1414870-62-4) has emerged as a pivotal intermediate for the synthesis of complex molecules. This compound, characterized by its cyclopropyl and ethoxy functional groups attached to a pyridine ring, offers unique reactivity patterns that are highly sought after in pharmaceutical and agrochemical research. Its CAS number 1414870-62-4 is frequently searched by chemists and researchers aiming to explore its applications in drug discovery and material science.

The pyridine core of 5-Cyclopropyl-3-ethoxypyridine is a hallmark of its versatility. Pyridine derivatives are renowned for their role in medicinal chemistry, often serving as key scaffolds in APIs (Active Pharmaceutical Ingredients). The cyclopropyl group, a three-membered carbon ring, introduces steric and electronic effects that can modulate the compound's biological activity. Meanwhile, the ethoxy substituent enhances solubility and influences metabolic stability, making this compound a valuable asset in the design of next-generation therapeutics.

Recent trends in organic synthesis highlight a growing demand for heterocyclic compounds like 5-Cyclopropyl-3-ethoxypyridine. Searches for "pyridine derivatives in drug design" and "cyclopropyl group effects on reactivity" have surged, reflecting the scientific community's interest in optimizing molecular architectures. This compound aligns perfectly with these trends, offering a balance of stability and reactivity that is ideal for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecules.

From an industrial perspective, CAS No. 1414870-62-4 is gaining traction due to its potential in green chemistry applications. Researchers are exploring its use in catalytic processes that minimize waste and reduce reliance on hazardous reagents. Queries like "sustainable synthesis of pyridine derivatives" and "eco-friendly heterocyclic intermediates" underscore the shift toward environmentally conscious practices, where 5-Cyclopropyl-3-ethoxypyridine could play a significant role.

Another area of interest is the compound's potential in agrochemical innovation. The pyridine moiety is a common feature in herbicides and insecticides, and the cyclopropyl group can enhance target specificity. Searches for "novel pyridine-based agrochemicals" and "cyclopropyl-modified pesticides" indicate a growing market for safer, more efficient crop protection agents. This positions 5-Cyclopropyl-3-ethoxypyridine as a promising candidate for future agrochemical development.

In summary, 5-Cyclopropyl-3-ethoxypyridine (CAS No. 1414870-62-4) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and sustainable chemistry. Its unique structural features—pyridine core, cyclopropyl ring, and ethoxy substituent—make it a valuable tool for researchers tackling modern challenges in synthesis and drug design. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to remain at the forefront of cutting-edge research.